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Compound of Interest

Compound Name: A-893

Cat. No.: B605061 Get Quote

Application Notes and Protocols for SH-BC-893
Audience: Researchers, scientists, and drug development professionals.

Note on Nomenclature: The designation "A-893" in a biomedical research context refers to the

synthetic sphingolipid analog SH-BC-893. This document pertains exclusively to SH-BC-893.

Introduction
SH-BC-893 is a water-soluble, orally bioavailable synthetic sphingolipid analog with potent anti-

neoplastic and metabolic regulatory properties.[1] It functions as a multi-pathway modulator,

primarily by inducing the internalization of nutrient transporters and inhibiting lysosome-

dependent nutrient generation pathways.[1][2] Its mechanism of action involves the activation

of Protein Phosphatase 2A (PP2A), which leads to the mislocalization of the lipid kinase

PIKfyve.[1][2] This cascade disrupts endolysosomal trafficking and blocks ceramide-induced

mitochondrial fission, offering therapeutic potential in oncology and metabolic diseases such as

diet-induced obesity.[3][4]

Physicochemical Properties and Handling
While a specific manufacturer's safety data sheet (SDS) for SH-BC-893 is not publicly

available, the following guidelines are based on its known properties and standard laboratory

practices for handling bioactive sphingolipid analogs.

2.1. Storage and Stability
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Lyophilized Powder: Store desiccated at -20°C for long-term stability. Based on general

handling procedures for research peptides and lipids, it can be stored for up to one year

under these conditions.[5]

Reconstituted Solutions: For short-term use, store at 2-8°C for a few days. For long-term

storage, aliquot the reconstituted solution into single-use volumes and store at -20°C or

-80°C to avoid repeated freeze-thaw cycles.[5]

2.2. Reconstitution

SH-BC-893 is described as a water-soluble compound.[1] For in vivo studies, it has been

successfully administered via oral gavage in water.[4]

Recommended Solvent: Sterile, nuclease-free water.

Procedure: To reconstitute, add the appropriate volume of sterile water to the vial. Mix by

gentle vortexing or swirling to ensure the powder is fully dissolved.[5] Avoid vigorous shaking

to prevent potential degradation of the compound.

2.3. Safety Precautions

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and nitrile

gloves when handling SH-BC-893.[5]

Handling: Handle the compound in a well-ventilated area. Avoid inhalation of the powder or

contact with skin and eyes.

Disposal: Dispose of waste materials containing SH-BC-893 in accordance with local, state,

and federal regulations for chemical waste.[5]

Mechanism of Action
SH-BC-893 exerts its biological effects through a multi-pronged mechanism targeting cellular

nutrient access and mitochondrial dynamics.

Activation of PP2A and Disruption of Endolysosomal Trafficking: SH-BC-893 activates

Protein Phosphatase 2A (PP2A).[1][2] This leads to the mislocalization of the lipid kinase

PIKfyve and its product PI(3,5)P2, which in turn disrupts endolysosomal trafficking and
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blocks lysosomal fusion events necessary for the degradation of macromolecules from

autophagy and macropinocytosis.[1][2]

Inhibition of Ceramide-Induced Mitochondrial Fission: A key consequence of its impact on

intracellular trafficking is the inhibition of ceramide-induced mitochondrial fission. It blocks the

recruitment of Dynamin-related protein 1 (DRP1) to the mitochondria.[3][4] This is achieved

by inhibiting the PIKfyve pathway and inactivating the ARF6 GTPase, both of which are

crucial for DRP1 recruitment.[3][4] By preventing mitochondrial fragmentation, SH-BC-893

preserves mitochondrial function and prevents downstream endoplasmic reticulum (ER)

stress.[3]

Downregulation of Nutrient Transporters: As a sphingolipid analog, SH-BC-893 triggers the

internalization of cell surface nutrient transporters, effectively starving cancer cells of

essential nutrients.[1][6]

The combined effect of blocking both extracellular and intracellular nutrient sources and

preserving mitochondrial integrity makes SH-BC-893 a potent agent against highly anabolic

cancer cells and a promising therapeutic for metabolic disorders.[1][2]
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Study Setup

Dosing Regimen

Acute Assessment (4h post-dose) Chronic Assessment (3+ weeks)

Induce Obesity in Mice
(High-Fat Diet for 8-26 weeks)

Randomize into Groups:
1. HFD + Vehicle

2. HFD + SH-BC-893 (120 mg/kg)
3. Standard Diet Control

Administer SH-BC-893 or Vehicle
via Oral Gavage

Blood Collection
(Plasma Leptin/Adiponectin)

Tissue Harvest (Liver, Brain, WAT)
(Mitochondrial Morphology)

Monitor Body Weight
& Food Intake

Glucose Tolerance Test

Endpoint Analysis
(e.g., Hepatic Steatosis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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